Cas no 1339679-81-0 (4-[(Azetidin-3-yloxy)methyl]-1-methyl-1h-pyrazole)

• Product Name: 4-[(Azetidin-3-yloxy)methyl]-1-methyl-1h-pyrazole
• CAS No: 1339679-81-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5711420
• PubChem ID: 63105717
• Update Time: 2025-09-28

4-[(Azetidin-3-yloxy)methyl]-1-methyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-((Azetidin-3-yloxy)methyl)-1-methyl-1h-pyrazole
• AKOS012406459
• 1339679-81-0
• CS-0301196
• 4-[(azetidin-3-yloxy)methyl]-1-methyl-1H-pyrazole
• EN300-1146413
• 1H-Pyrazole, 4-[(3-azetidinyloxy)methyl]-1-methyl-
• 4-[(Azetidin-3-yloxy)methyl]-1-methyl-1h-pyrazole

• Inchi： 1S/C8H13N3O/c1-11-5-7(2-10-11)6-12-8-3-9-4-8/h2,5,8-9H,3-4,6H2,1H3
• InChI Key： TZERUQUVEPGUKA-UHFFFAOYSA-N
• SMILES： O(CC1C=NN(C)C=1)C1CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 283.5±35.0 °C(Predicted)
• pka: 9.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles